Cas no 1019111-59-1 (4-({[(3,5-dimethoxyphenyl)methyl]sulfanyl}methyl)-1,3-thiazol-2-amine)

• Product Name: 4-({[(3,5-dimethoxyphenyl)methyl]sulfanyl}methyl)-1,3-thiazol-2-amine
• CAS No: 1019111-59-1
• Molecular Formula: C₁₃H₁₆N₂O₂S₂
• Molecular Weight: 296.408340454102
• MDL: MFCD09864142
• CID: 4559290
• PubChem ID: 42281854

4-({[(3,5-dimethoxyphenyl)methyl]sulfanyl}methyl)-1,3-thiazol-2-amine Properties

Names and Identifiers

• 4-{[(3,5-Dimethoxybenzyl)thio]methyl}-1,3-thiazol-2-amine
• 2-Thiazolamine, 4-[[[(3,5-dimethoxyphenyl)methyl]thio]methyl]-
• 4-(((3,5-Dimethoxybenzyl)thio)methyl)thiazol-2-amine
• 4-({[(3,5-dimethoxyphenyl)methyl]sulfanyl}methyl)-1,3-thiazol-2-amine

• MDL： MFCD09864142
• InChIKey： QSAZXSKGBDFZAP-UHFFFAOYSA-N
• Inchi： 1S/C13H16N2O2S2/c1-16-11-3-9(4-12(5-11)17-2)6-18-7-10-8-19-13(14)15-10/h3-5,8H,6-7H2,1-2H3,(H2,14,15)
• SMILES： S1C=C(CSCC2=CC(OC)=CC(OC)=C2)N=C1N

Computed Properties

• Exact Mass: 296.06532g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 296.06532g/mol
• Heavy Atom Count: 19
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 111Ų
• Molecular Weight: 296.4g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes